Cas no 1263098-97-0 (5-(3,3-dimethyl-but-1-ynyl)-3-iodo-thiophene-2-carboxylic acid methyl ester)

• Product Name: 5-(3,3-dimethyl-but-1-ynyl)-3-iodo-thiophene-2-carboxylic acid methyl ester
• CAS No: 1263098-97-0
• MF: C₁₂H₁₃IO₂S
• MW: 348.199894666672
• CID: 2144325
• PubChem ID: 58113936
• Update Time: 2024-11-06

5-(3,3-dimethyl-but-1-ynyl)-3-iodo-thiophene-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-(3,3-dimethyl-but-1-ynyl)-3-iodo-thiophene-2-carboxylic acid methyl ester
• Methyl 5-(3,3-dimethyl-1-butyn-1-yl)-3-iodo-2-thiophenecarboxylate
• Methyl 5-(3,3-dimethylbut-1-yn-1-yl)-3-iodothiophene-2-carboxylate
• DB-306161
• QHXNSBFQGFQEGI-UHFFFAOYSA-N
• methyl 5-(3,3-dimethylbut-1-ynyl)-3-iodo-thiophene-2-carboxylate
• 1263098-97-0
• SCHEMBL325928
• 5-(3,3-dimethyl-but-1ynyl)-3-iodo-thiophene-2-carboxylic acid methyl ester

• Inchi： 1S/C12H13IO2S/c1-12(2,3)6-5-8-7-9(13)10(16-8)11(14)15-4/h7H,1-4H3
• InChI Key： QHXNSBFQGFQEGI-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)SC(C#CC(C)(C)C)=CC=1I

Computed Properties

• Exact Mass: 347.96810g/mol
• Monoisotopic Mass: 347.96810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 54.5Ų